Cas no 1316754-26-3 (ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE)

• Product Name: ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE
• CAS No: 1316754-26-3
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 3057926
• PubChem ID: 589142
• Update Time: 2025-06-18

ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE
• Ethyl 3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate #
• 5-(4-Methoxy-phenyl)-2H-pyrazole-3-carboxylic acid ethyl ester
• 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-(4-methoxyphenyl)-2H-pyrazole-3-carboxylate
• ethyl 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylate
• AKOS003397861
• 1316754-26-3
• MLS000333132
• AS-42637
• BBL011628
• CHEMBL1489428
• AKOS000269726
• 229015-76-3
• SMR000436491
• STK359406
• SCHEMBL2888912
• Ethyl 5-[p-methoxyphenyl]pyrazole-3-carboxylate
• 938182-54-8
• Z276468006
• 860-417-6
• HMS2791D14
• 1879103-19-1
• EN300-110881
• MFCD05734689

• Inchi： 1S/C13H14N2O3/c1-3-18-13(16)12-8-11(14-15-12)9-4-6-10(17-2)7-5-9/h4-8H,3H2,1-2H3,(H,14,15)
• InChI Key： SDGZPPOLTPVBLP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C2C=CC(=CC=2)OC)=NN1)=O

Computed Properties

• Exact Mass: 246.10000
• Monoisotopic Mass: 246.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.21000
• LogP: 2.26200

Additional information on ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE

ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE (CAS No. 1316754-26-3): A Comprehensive Overview

ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE, identified by its CAS number 1316754-26-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE make it a valuable scaffold for the development of novel drugs targeting various diseases.

The molecular structure of this compound consists of a pyrazole core substituted with an ethyl carboxylate group at the 5-position and a 4-methoxyphenyl group at the 3-position. This arrangement contributes to its unique chemical properties and biological interactions. The presence of the methoxy group enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and drug absorption. Additionally, the carboxylate group provides a site for further functionalization, allowing for the synthesis of derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazole moiety exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. Specifically, ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE has shown promise in preclinical studies as a potential lead compound for drug development.

One of the most compelling aspects of ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE is its ability to interact with various biological targets. The pyrazole core is known to bind effectively with enzymes and receptors involved in critical cellular processes. For instance, research indicates that this compound can inhibit certain kinases, which are often overactive in cancer cells. Furthermore, its interaction with other therapeutic targets suggests potential applications in treating inflammatory diseases and neurological disorders.

The synthesis of ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and metal-mediated cyclizations are commonly used in its preparation. These methods not only enhance efficiency but also allow for the introduction of additional functional groups, enabling the creation of a library of derivatives with tailored properties.

The pharmacokinetic profile of ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE is another area of active investigation. Studies have focused on understanding how this compound is absorbed, distributed, metabolized, and excreted by the body. These insights are crucial for optimizing dosages and minimizing side effects. Advanced computational techniques, such as molecular docking and pharmacokinetic modeling, have been utilized to predict how this compound behaves within biological systems.

Evaluation of ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE in preclinical models has revealed promising results regarding its therapeutic potential. Animal studies have shown that it can effectively modulate inflammatory responses and inhibit tumor growth. Additionally, its safety profile appears favorable, with minimal toxicity observed at tested doses. These findings have laid the groundwork for further clinical investigations to assess its efficacy and safety in human populations.

The development of novel pharmaceuticals relies heavily on innovative synthetic strategies and structural modifications. Researchers are continually exploring ways to enhance the properties of existing compounds like ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE. By incorporating additional functional groups or altering the substitution pattern on the pyrazole core, scientists aim to develop derivatives with improved bioavailability, target specificity, and therapeutic efficacy.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have enabled researchers to predict the interactions between ETHYL 3-(4-METHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE and biological targets with high accuracy. This approach has significantly reduced the time and cost associated with traditional trial-and-error methods. Furthermore, it has facilitated the identification of new lead compounds that might not have been discovered through conventional means.

The future prospects for ETHYL 3-(4-METHPHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE are promising as ongoing research continues to uncover its full potential. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms evolves, so too will our ability to develop targeted therapies based on compounds like this one.